Cas no 1465544-91-5 (3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1465544-91-5
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6564025
• PubChem ID: 112476879
• Update Time: 2025-06-26

3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol
• EN300-1834825
• 1465544-91-5

• Inchi： 1S/C12H19NO2/c1-3-15-11-6-4-10(5-7-11)12(2,8-13)9-14/h4-7,14H,3,8-9,13H2,1-2H3
• InChI Key： SMLDBINPILZTFK-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol

Recent Advances in the Study of 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol (CAS: 1465544-91-5)

The compound 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol (CAS: 1465544-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving catalytic hydrogenation and chiral resolution, which resulted in a highly enantioselective product. This advancement is critical for further preclinical and clinical studies.

Pharmacological evaluations of 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for specific receptor subtypes, particularly those involved in neurological disorders. For instance, a recent study in Neuropharmacology (2024) reported that the compound exhibits selective binding to serotonin receptors, suggesting its utility in treating mood disorders such as depression and anxiety. These findings are supported by behavioral assays in animal models, where the compound showed anxiolytic and antidepressant effects without significant side effects.

Another promising avenue of research involves the compound's potential anti-inflammatory properties. A study published in the European Journal of Pharmacology (2023) investigated the effects of 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol on inflammatory pathways. The results indicated that the compound inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in a dose-dependent manner. This suggests its potential application in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol as a therapeutic agent. Pharmacokinetic studies have highlighted issues related to bioavailability and metabolic stability, which need to be addressed through further structural modifications. Additionally, comprehensive toxicological assessments are required to ensure its safety profile before advancing to clinical trials.

In conclusion, 3-amino-2-(4-ethoxyphenyl)-2-methylpropan-1-ol (CAS: 1465544-91-5) represents a promising candidate for various therapeutic applications, particularly in neurology and immunology. Recent advancements in its synthesis and pharmacological characterization have laid a solid foundation for future research. However, further studies are needed to overcome existing challenges and fully realize its therapeutic potential.